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Compound of Interest |

Compound Name: 5-methoxy EPT (hydrochloride)
Cat. No.: B1162998
Get Quote

Executive Summary

5-Methoxy-N-ethyl-N-propyltryptamine (5-MeO-EPT) is a synthetic indole alkaloid of the
tryptamine class. Structurally, it is the 5-methoxy analogue of N-ethyl-N-propyltryptamine (EPT)
and an unsymmetrical homolog of 5-MeO-DMT. As a research chemical, 5-MeO-EPT remains
largely unexplored in clinical literature, necessitating a reliance on Structure-Activity
Relationship (SAR) data derived from close structural analogs (5-MeO-DMT, 5-MeO-MiPT, 5-
MeO-DiPT) to predict its pharmacodynamics and toxicology.

This guide provides a rigorous technical analysis of 5-MeO-EPT, establishing protocols for its
synthesis, analytical characterization, and pharmacological evaluation. It is designed for
researchers investigating the serotonergic modulation of unsymmetrical dialkyltryptamines.

Chemical Profile & Structural Analysis[1][2][3][4][5]

5-MeO-EPT is characterized by an indole core substituted at the R5 position with a methoxy
group and at the nitrogen of the ethylamine side chain with one ethyl and one propyl group.
This asymmetry at the amine nitrogen introduces distinct steric properties compared to
symmetrical analogs like 5-MeO-DMT or 5-MeO-DPT.
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hvsicochemical ies[6]

Property Value

N-Ethyl-N-[2-(5-methoxy-1H-indol-3-

IUPAC Name ]
yl)ethyl]propan-1-amine
Molecular Formula C16H24N20
Molecular Weight 260.38 g/mol
Monoisotopic Mass 260.1889 Da
Freebase: Off-white waxy solid / Oil; Fumarate:
Appearance

Crystalline solid

B Soluble in EtOH, DCM, Acetone; Insoluble in
Solubility (Freebase)

H20
Solubility (Salt) Soluble in H20, MeOH
pKa (Predicted) ~9.6 (Amine)

Structural Homology & SAR

The addition of the 5-methoxy group generally increases potency at 5-HT receptors compared
to the unsubstituted parent compound (EPT). The N-ethyl-N-propyl substitution pattern
increases lipophilicity relative to the dimethyl analog (5-MeO-DMT), potentially altering the
onset of action and metabolic clearance. The steric bulk of the propyl chain may reduce
susceptibility to Monoamine Oxidase A (MAO-A) degradation compared to shorter alkyl chains.

Synthesis & Production Protocols

Directive: The synthesis of 5-MeO-EPT is most reliably achieved via the Speeter-Anthony
procedure. This route is preferred for its high yield and the stability of the glyoxalyl
intermediate.

Reagents & Precursors

e Precursor: 5-Methoxyindole (CAS: 1006-94-6)

e Acylating Agent: Oxalyl Chloride
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o Amine Source:N-Ethyl-N-propylamine (Secondary amine)
e Reducing Agent: Lithium Aluminum Hydride (LiAIH4)[1]

e Solvent System: Anhydrous Diethyl Ether (Et20) or Tetrahydrofuran (THF)

Synthesis Workflow (Speeter-Anthony)

o Acylation: Reaction of 5-methoxyindole with oxalyl chloride in anhydrous Et20 to form 5-
methoxyindole-3-glyoxalyl chloride.

o Amidation: Addition of N-ethyl-N-propylamine to the acid chloride to yield 5-methoxyindole-3-
glyoxalyl-N-ethyl-N-propylamide.

e Reduction: Reduction of the keto-amide using LiAlHa4 in refluxing THF to yield the final
amine, 5-MeO-EPT.

Visualized Synthesis Pathway
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Caption: Step-wise Speeter-Anthony synthesis route for 5-MeO-EPT from 5-methoxyindole.

Pharmacology & Mechanism of Action[9]
Receptor Binding Profile

Based on the high-affinity profiles of 5-MeO-EiPT (isopropyl homolog) and 5-MeO-DMT, 5-
MeO-EPT is classified as a non-selective serotonin agonist with primary activity at:
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o 5-HT2A Receptor: Primary driver of psychedelic effects.[2] Agonism induces phospholipase C
(PLC) activation and intracellular calcium release.

o 5-HT1A Receptor: Likely high affinity (Ki < 100 nM). Agonism here contributes to anxiolysis
but also physiological side effects like hypothermia and serotonin syndrome risk when
combined with MAOIs.

o SERT (Serotonin Transporter): Secondary amines with propyl chains (like 5-MeO-DiPT)
often show SERT reuptake inhibition. 5-MeO-EPT likely possesses moderate SERT affinity,
increasing synaptic serotonin levels.

Signal Transduction Pathway (5-HT2A)

Activation of the 5-HT2A receptor by 5-MeO-EPT triggers a Gg-protein coupled cascade.
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Caption: 5-HT2A Gg-mediated signaling cascade activated by 5-MeO-EPT.
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Analytical Characterization Protocols

To ensure scientific integrity, synthesized material must be validated using the following self-
validating analytical methods.

Gas Chromatography-Mass Spectrometry (GC-MS)[4]

e Column: HP-5MS or equivalent (30m x 0.25mm, 0.25um film).
e Method: Splitless injection, temperature ramp 100°C to 300°C at 15°C/min.
o Expected Fragmentation:

o Molecular lon (M+):m/z 260

o Base Peak:m/z 100 (Beta-cleavage of the ethyl-propyl-amine side chain, [CH2=N(Et)
(POI7).

o Indole Fragment:m/z 160 (Methylene-5-methoxyindole cation).

Nuclear Magnetic Resonance (NMR)

e Solvent: CDCIs or DMSO-de.
o Key Signals (*H-NMR):
o Methoxy: Singlet at ~3.85 ppm (3H).[3]
o Indole Aromatics: Multiplets 6.8—7.3 ppm.

o Side Chain: Distinct patterns for Ethyl (triplet/quartet) and Propy! (triplet/multiplet/triplet)
groups attached to the nitrogen.

Metabolic Prediction & Safety

Warning: 5-MeO-EPT is a potent psychoactive substance. Handling requires strict adherence
to chemical hygiene plans.

Predicted Metabolism
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Metabolism is expected to follow the pathways of 5-MeO-MiPT:

o N-Dealkylation: Removal of the ethyl or propyl group to form secondary amines (active
metabolites).

o O-Demethylation: Conversion to 5-OH-EPT (likely inactive/rapidly conjugated).

 MAO Degradation: Oxidative deamination of the side chain (slower than DMT due to steric
bulk).

Safety Protocols

o Hazard Identification: Potentially toxic if swallowed, inhaled, or in contact with skin.
Serotonergic toxicity risk.

o PPE: Nitrile gloves, lab coat, P100 respirator or fume hood operation.

e Storage: -20°C, protected from light and moisture (hygroscopic as salt).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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